Cas no 894020-01-0 (3,4-diethoxy-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide)

• Product Name: 3,4-diethoxy-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide
• CAS No: 894020-01-0
• MF: C₂₃H₂₃FN₄O₃S
• MW: 454.517127275467
• CID: 5515349
• Update Time: 2025-07-17

3,4-diethoxy-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4-diethoxy-N-[2-[2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• 3,4-diethoxy-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

• Inchi： 1S/C23H23FN4O3S/c1-3-30-19-10-7-16(13-20(19)31-4-2)22(29)25-12-11-18-14-32-23-26-21(27-28(18)23)15-5-8-17(24)9-6-15/h5-10,13-14H,3-4,11-12H2,1-2H3,(H,25,29)
• InChI Key： GJPXQQYZNVEQBS-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(F)C=C1)=N2)(=O)C1=CC=C(OCC)C(OCC)=C1

Additional information on 3,4-diethoxy-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

Comprehensive Overview of 3,4-Diethoxy-N-{2-[2-(4-Fluorophenyl)-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-Yl]Ethyl}Benzamide (CAS No. 894020-01-0)

3,4-Diethoxy-N-{2-[2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide (CAS No. 894020-01-0) is a specialized organic compound with a unique molecular structure that combines a benzamide core with a 1,2,4-triazolo[3,2-b][1,3]thiazole moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of a 4-fluorophenyl group and diethoxy substituents enhances its lipophilicity, making it a candidate for drug discovery programs targeting central nervous system (CNS) disorders and metabolic diseases.

Recent studies highlight the growing interest in triazole-thiazole hybrids, as they exhibit diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The compound’s CAS No. 894020-01-0 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with trends in precision medicine and targeted therapy.

From a synthetic perspective, 3,4-diethoxy-N-{2-[2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide is synthesized via multi-step organic reactions, including condensation and cyclization techniques. Its molecular weight and logP value are critical parameters for ADME (Absorption, Distribution, Metabolism, Excretion) profiling, a hot topic in drug development forums. The compound’s solubility and stability under physiological conditions are also areas of active investigation, especially for formulation scientists.

In the context of AI-driven drug discovery, CAS No. 894020-01-0 has been featured in cheminformatics studies leveraging machine learning to predict its bioactivity. Questions like "What are the applications of triazole-thiazole derivatives in neurology?" or "How to optimize the synthesis of 3,4-diethoxy benzamide derivatives?" are commonly encountered in search engines, underscoring the compound’s interdisciplinary appeal. Its patent landscape reveals applications in neurodegenerative disease therapeutics, resonating with global health priorities like Alzheimer’s research.

Environmental and green chemistry considerations are also pivotal. The diethoxy groups in the compound raise questions about biodegradability, a trending topic in sustainable pharma. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its purity, a frequent query among quality control professionals. Regulatory compliance, particularly REACH and ICH guidelines, further amplifies its relevance in industrial settings.

In summary, 3,4-diethoxy-N-{2-[2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide (CAS No. 894020-01-0) represents a versatile scaffold with untapped potential. Its integration into high-throughput screening libraries and alignment with personalized medicine trends position it as a compound of enduring scientific and commercial interest.